Cas no 1368784-60-4 (1-cyclopropyl-3-methylpiperazine)

• Product Name: 1-cyclopropyl-3-methylpiperazine
• CAS No: 1368784-60-4
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD21111368
• CID: 5244346
• PubChem ID: 64926788
• Update Time: 2026-03-08

1-cyclopropyl-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-cyclopropyl-3-methyl-
• 1-cyclopropyl-3-methylpiperazine

• MDL： MFCD21111368
• Inchi： 1S/C8H16N2/c1-7-6-10(5-4-9-7)8-2-3-8/h7-9H,2-6H2,1H3
• InChI Key： IQEDRJJKXCQPMH-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CCNC(C)C1

Additional information on 1-cyclopropyl-3-methylpiperazine

Recent Advances in the Study of 1-cyclopropyl-3-methylpiperazine (CAS: 1368784-60-4) in Chemical Biology and Pharmaceutical Research

The compound 1-cyclopropyl-3-methylpiperazine (CAS: 1368784-60-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic amine, characterized by a cyclopropyl group attached to a methylpiperazine core, has been explored for its role in modulating biological pathways and as a key intermediate in the synthesis of novel drug candidates. Recent studies have focused on its pharmacological properties, synthetic methodologies, and applications in drug discovery, particularly in the development of central nervous system (CNS) agents and antimicrobial compounds.

One of the most notable advancements in the study of 1-cyclopropyl-3-methylpiperazine is its application in the design of selective serotonin reuptake inhibitors (SSRIs) and other neuroactive compounds. Researchers have demonstrated that the cyclopropyl moiety enhances the compound's ability to cross the blood-brain barrier, thereby improving its efficacy in targeting CNS disorders. Additionally, its structural flexibility allows for the development of derivatives with tailored pharmacokinetic profiles, making it a versatile scaffold in medicinal chemistry. Recent publications highlight its use in the synthesis of compounds with potential antidepressant and anxiolytic effects, supported by in vitro and in vivo studies.

In the realm of synthetic chemistry, novel routes for the efficient preparation of 1-cyclopropyl-3-methylpiperazine have been reported. These methods emphasize green chemistry principles, such as the use of catalytic systems and solvent-free conditions, to improve yield and reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a one-pot synthesis approach that significantly reduces the number of steps required to produce this compound, thereby lowering production costs and enhancing scalability for industrial applications.

Beyond its pharmacological potential, 1-cyclopropyl-3-methylpiperazine has also been investigated for its role in antimicrobial drug development. Researchers have identified its derivatives as promising candidates for combating resistant bacterial strains, with some compounds exhibiting potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. These findings underscore the compound's broad applicability in addressing global health challenges, particularly in the context of rising antibiotic resistance.

In conclusion, the ongoing research on 1-cyclopropyl-3-methylpiperazine (CAS: 1368784-60-4) highlights its multifaceted role in modern drug discovery and chemical biology. Its structural features, combined with its demonstrated biological activities, make it a valuable tool for developing next-generation therapeutics. Future studies are expected to further explore its mechanisms of action and optimize its derivatives for clinical use, paving the way for innovative treatments in CNS disorders and infectious diseases.